Cas no 563-41-7 (Semicarbazide hydrochloride)

• Product Name: Semicarbazide hydrochloride
• CAS No: 563-41-7
• MF: CH₆ClN₃O
• MW: 111.530838489532
• MDL: MFCD00013009
• CID: 38360
• PubChem ID: 11236
• Update Time: 2025-10-14

Semicarbazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide hydrochloride
• AMINOUREA HYDROCHLORIDE
• CARBAMIC ACID HYDRAZIDE HYDROCHLORIDE
• CARBAMYLHYDRAZINE HYDROCHLORIDE
• HYDRAZINE CARBOXAMIDE MONOHYDROCHLORIDE
• N-AMINOUREA HYDROCHLORIDE
• SEMICARBAZIDE CHLORHYDRATE
• SEMICARBAZIDE HCL
• SEMICARBAZIDE HYDROCHLORIDE
• amidoureahydrochloride
• semicarbazide,monohydrochloride
• semicarbazidechloride
• ammourea hydrochloride
• Semikarbazide hydrochloride.
• SEMICARBAZIDE HYDROCHLORIDE, FOR ANALY-T ICAL PURPOSES
• SEMICARBAZIDE HYDROCHLORIDE R. G.
• SemicarbazideHydrochlorideA.R.
• SemicarbazideHydrochlorideGr
• emicarbazide hydrochloride
• CarbaMyl hydrazine hydrochloride
• CARBAMYLHYDRAZINEHCL
• HydrazinecarboxaMide
• SEM
• Semicarbaside
• semicarbazid
• Semicarbazide hydroc
• Semicarbazide-13CHCl
• semicarbazide-hydrochloride
• WAKO199-14591
• Hydrazine carboxamide hydrochloride
• Semicarbazide chloride
• Amidourea hydrochloride
• Hydrazinecarboxamide, monohydrochloride
• Semicarbazide monohydrochloride
• Hydrazinecarboxamide, hydrochloride
• Hydrazinecarboxamide monohydrochloride
• EK 226
• Semicarbazide, monohydrochloride
• Carbamyl hydrazine.HCl
• Semicarbazide hydrochloride (VAN)
• M
• Semicarbazide hydrochloride, purum p.a., >=98.0% (AT)
• AKOS015848282
• SEMICARBAZIDE HYDROCHLORIDE [MI]
• STR00205
• LP01096
• semicarbazide hydrocloride
• MLS002153236
• Hydrazinecarboxamide, hydrochloride (1:1)
• hydrazinecarbox-amide hydrochloride
• HY-Y0470
• EU-0101096
• Z104473922
• Hydrazinecarboxamide, hydrochloride (VAN)
• FT-0632395
• Semicarbazide hydrochloride, VETRANAL(TM), analytical standard
• Semicarbazide, hydrochloride
• hydrazinecarboxamidehydrochloride
• D77852
• S 2201
• 34854VG84B
• hydrochloric acid semicarbazide
• NCGC00091589-01
• F1908-0069
• N-Aminoureahydrochloride
• semicarbazide.hydrochloride
• Semicarbazide hydrochloride, >=99%
• MFCD00013009
• SR-01000075648
• NSC4732
• semi-carbazide hydrochloride
• SEMICARBAZIDE HYDROCHLORIDE [HSDB]
• SCHEMBL6932
• FT-0674553
• CAS-563-41-7
• CH6ClN3O
• WLN: ZVMZ &GH
• S-2460
• CS-W018530
• SR-01000075648-2
• CCRIS 556
• semicarbazide HCl salt
• NSC-4732
• DTXSID4020244
• aminourea;hydrochloride
• EINECS 209-247-0
• DTXCID20244
• HSDB 5197
• NCGC00258503-01
• 873205-62-0
• NS00020428
• XHQYBDSXTDXSHY-UHFFFAOYSA-N
• Tox21_200950
• 563-41-7
• SMR000326716
• EN300-19461
• CHEMBL1256355
• Tox21_501096
• NH2NHCONH2.HCl
• Semicarbazide hydrochloride, p.a., 99.0%
• CHEBI:82532
• Q27156046
• NSC 4732
• CCG-222400
• NCGC00094369-01
• C19521
• Semikarbazide hydrochloride
• Semicarbazide (hydrochloride)
• NCGC00261781-01
• SEMICARBAZIDE HYDROCHLORIDE [IARC]
• Semicarbazide hydrochloride, SAJ special grade, >=99.0%
• AI3-52680
• UNII-34854VG84B
• 1ST4205A
• CARBAMYL HYDRAZINE HYDROCHLORIDE
• SEMICARBAZIDE HYDROCHLORIDE (IARC)
• Aminourea hydrochloride; Carbamylhydrazine hydrochloride; Hydrazine carboxamide hydrochloride
• Hydrazinecarboxamide monohydrochloride;Aminourea hydrochloride
• MSK4205A
• FS27813
• 209-247-0
• Semicarbazide hydrochloride

• MDL： MFCD00013009
• Inchi： 1S/CH5N3O.ClH/c2-1(5)4-3;/h3H2,(H3,2,4,5);1H
• InChI Key： XHQYBDSXTDXSHY-UHFFFAOYSA-N
• SMILES： Cl.O=C(N)NN
• BRN： 3593642

Computed Properties

• Exact Mass: 111.02000
• Monoisotopic Mass: 111.01994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 42.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• Isotope Atom Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 81.1

Experimental Properties

• Color/Form: Colorless transparent or white crystal
• Density: 1.2908 (rough estimate)
• Melting Point: 175-177 °C (dec.) (lit.)
• Boiling Point: 235.3ºC at 760 mmHg
• Flash Point: 66.5ºC
• Refractive Index: 1.4480 (estimate)
• PH: 1.5 (100g/l, H2O, 20℃)
• Solubility: H2O: 0.1 g/mL at 20 °C, clear, colorless
• Water Partition Coefficient: 100 g/L (15 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 81.14000
• LogP: 1.12190
• Vapor Pressure: 0.0407mmHg at 25°C
• Solubility: Soluble in water, insoluble in absolute ethanol and ether, stable in aqueous solution
• Merck: 8444
• FEMA: 2248
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

Semicarbazide hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S24/25-S22-S45
• RTECS：VT3500000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R25; R36/38; R40
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Semicarbazides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Semicarbazide hydrochloride

Comprehensive Overview of Semicarbazide Hydrochloride (CAS No. 563-41-7): Properties, Applications, and Research Insights

Semicarbazide hydrochloride (CAS No. 563-41-7) is a white crystalline powder widely recognized for its role in organic synthesis and biochemical research. With the molecular formula CH₅N₃O·HCl, this compound is a derivative of semicarbazide, featuring a hydrochloride salt form that enhances its solubility and stability. Researchers and industries value it for its ability to form stable semicarbazones with carbonyl compounds, making it indispensable in analytical chemistry and pharmaceutical development.

In recent years, the demand for Semicarbazide hydrochloride has surged due to its applications in proteomics research and drug discovery. A growing trend in scientific queries revolves around its use in post-translational modification studies and bioconjugation techniques. For instance, it serves as a key reagent in labeling glycoproteins or detecting oxidative stress markers, aligning with the rising interest in precision medicine and biomarker identification.

The compound’s mechanism of action involves nucleophilic addition to aldehydes and ketones, forming semicarbazone derivatives. This property is leveraged in chromatography and spectrophotometry for quantifying carbonyl groups in complex matrices. Notably, its low toxicity profile (when handled under standard laboratory conditions) has made it a safer alternative to other derivatization agents, addressing contemporary concerns about green chemistry and sustainable lab practices.

Beyond academia, Semicarbazide hydrochloride finds utility in industrial quality control, particularly in food packaging and polymer stabilization. However, debates persist regarding its potential migration from certain materials, prompting studies on analytical detection methods—a topic frequently searched in regulatory and safety forums. Innovations like HPLC-MS and ELISA-based assays now dominate discussions, reflecting the compound’s dual role as both a tool and a target in analytical sciences.

Storage and handling recommendations emphasize keeping CAS No. 563-41-7 in a cool, dry environment to prevent degradation. Its hygroscopic nature necessitates airtight containers, a detail often highlighted in laboratory safety guidelines. As synthetic biology advances, modified versions of semicarbazide are being explored for click chemistry applications, further expanding its relevance in biocompatible material design.

In summary, Semicarbazide hydrochloride remains a cornerstone reagent bridging fundamental research and applied sciences. Its versatility in forming stable adducts, coupled with evolving detection technologies, ensures its prominence in answering modern scientific challenges—from metabolomics to nanomaterial functionalization. Future studies may focus on optimizing its eco-friendly synthesis, responding to the global push for benign-by-design chemicals.